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Compound of Interest

Compound Name: (S)-SNAP5114

Cat. No.: B1681030 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for the handling of

(S)-SNAP5114, a selective GABA transport inhibitor. Adherence to these protocols is critical for

minimizing risk and ensuring the integrity of research.

(S)-SNAP5114 is a valuable tool in neuroscience research, primarily acting as an inhibitor of

the GABA transporters GAT-3 and GAT-2.[1] Its ability to increase thalamic GABA levels makes

it a significant compound in the study of anticonvulsant therapies. This document outlines the

necessary personal protective equipment (PPE), step-by-step handling and disposal

procedures, and summarizes key quantitative data to support laboratory safety and

experimental design.

Essential Safety and Handling Protocols
While (S)-SNAP5114 is intended for laboratory research use only and may be shipped as a

non-hazardous chemical, it is crucial to handle it with the appropriate precautions to avoid

inhalation, and contact with skin and eyes.[2]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedures

should be conducted to determine the appropriate level of PPE. The following are the minimum

recommended PPE for handling (S)-SNAP5114:
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Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes.

[3]

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile) must be worn.[3]

Body Protection: An impervious lab coat or gown is required to prevent skin contact.[3]

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator

should be used within a well-ventilated area or a chemical fume hood.[3]

Operational Plan: Step-by-Step Handling
Preparation: Ensure a designated and well-ventilated workspace, preferably a chemical fume

hood.[3] An accessible safety shower and eye wash station are essential.[3]

Reconstitution: (S)-SNAP5114 is a solid.[4] When preparing stock solutions, avoid creating

dust. For guidance on preparing stock solutions, refer to the solubility data in Table 2.

Handling: Use only in areas with adequate exhaust ventilation.[3] Avoid inhalation and any

direct contact with the substance.

Spill Management:

Evacuate personnel from the immediate area.

Wear full PPE, including respiratory protection.

Absorb spills with an inert, non-combustible material (e.g., diatomite, universal binders).

Collect the absorbed material into a sealed container for disposal.

Decontaminate the spill area and any affected equipment by scrubbing with a suitable

solvent like alcohol.

Disposal Plan
All waste materials contaminated with (S)-SNAP5114 should be treated as hazardous chemical

waste.
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Waste Collection: Place all contaminated materials, including used gloves, absorbent pads,

and empty vials, into a clearly labeled, sealed container.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Do not allow the product to enter drains, water courses, or

the soil.[3]

Quantitative Data Summary
The following tables provide key quantitative data for (S)-SNAP5114 to facilitate experimental

planning and execution.

Table 1: Physicochemical and Biological Properties

Property Value Source

Molecular Weight 505.61 g/mol [4]

Formula C₃₀H₃₅NO₆ [4]

Appearance White solid [4]

Purity ≥98% (HPLC)

CAS Number 157604-55-2 [4]

Table 2: Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

Ethanol 25.28 50

DMSO 50.56 100

Table 3: Inhibitory Activity (IC₅₀)
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Target Species IC₅₀ (µM) Source

GAT-3 Human (h) 5 [4]

GAT-2 Rat (r) 21 [4]

GAT-1 Human (h) 388 [4]

GAT-3
Human (h, in CHO

cells)
11.9 [2]

Experimental Protocol Example: In Vivo
Administration
While specific experimental designs will vary, the following provides a general methodology for

in vivo administration based on published research.

Objective: To assess the anticonvulsant effects of (S)-SNAP5114 in a rodent model.

Methodology:

Animal Model: Utilize an appropriate rodent model for seizures, such as DBA/2 mice for

sound-induced convulsions or juvenile rats for maximal electroshock tests.[4]

Drug Preparation: Prepare a stock solution of (S)-SNAP5114 in a suitable solvent such as

DMSO.[2] For in vivo administration, further dilute the stock solution in a vehicle like saline

with solubilizing agents (e.g., PEG300 and Tween-80) to achieve the desired concentration

and ensure biocompatibility.[2]

Administration: Administer (S)-SNAP5114 systemically, for example, via intraperitoneal

injection. Doses can be varied to determine the effective dose (ED₅₀), which for sound-

induced convulsions in DBA/2 mice was found to be 110 µmol/kg.[4]

Behavioral Assessment: Following administration, subject the animals to the appropriate

seizure-inducing stimulus (e.g., loud sound for DBA/2 mice).

Data Analysis: Quantify the anticonvulsant effect by measuring parameters such as the

inhibition of tonic hindlimb extension or the latency to seizure onset.
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Mechanism of Action
(S)-SNAP5114 exerts its effects by selectively inhibiting GABA transporters, primarily GAT-3

and GAT-2. This inhibition leads to an increase in the extracellular concentration of GABA, the

primary inhibitory neurotransmitter in the central nervous system. The elevated GABA levels

enhance GABAergic signaling, which is the basis for its anticonvulsant properties.
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Caption: Mechanism of (S)-SNAP5114 action on GABAergic signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of (S)-SNAP5114: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681030#personal-protective-equipment-for-
handling-s-snap5114]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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